Cas no 6036-87-9 (Zymosterol)
Zymosterol structure
Product Name:Zymosterol
CAS No:6036-87-9
MF:C27H44O
MW:384.637668609619
CID:1995644
PubChem ID:20849432
Update Time:2025-04-21
Zymosterol Chemical and Physical Properties
Names and Identifiers
-
- Zymosterol
- cholesta-8,24-dien-3b-ol
- SCHEMBL3942751
- DTXSID501313304
- Cholesta-8,24-dien-3-ol, (3.beta.,5.alpha.)-
- 6036-87-9
- Cholesta-8,24-dien-3beta-ol
- Cholesta-8,24-dien-3I(2)-ol
- 5.alpha.-Cholesta-8,24-dien-3.beta.-ol
-
- Inchi: 1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h7,19-21,23-24,28H,6,8-17H2,1-5H3/t19-,20?,21+,23-,24+,26+,27-/m1/s1
- InChI Key: CGSJXLIKVBJVRY-QCVBKAFJSA-N
- SMILES: O[C@H]1CC[C@@]2(C)C(C1)CCC1=C2CC[C@]2(C)[C@@H]([C@H](C)CC/C=C(\C)/C)CC[C@H]21
Computed Properties
- Exact Mass: 384.339216023g/mol
- Monoisotopic Mass: 384.339216023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 653
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 20.2Ų
Zymosterol Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
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